Cas no 12650-72-5 (Validamycin F)
Validamycin F structure
Product Name:Validamycin F
CAS No:12650-72-5
MF:C26H45NO18
MW:659.631410360336
CID:221626
PubChem ID:3083161
Update Time:2025-04-19
Validamycin F Chemical and Physical Properties
Names and Identifiers
-
- Validamycin F
- D-chiro-Inositol, O-beta-D-glucopyranosyl-(1-6)-O-beta-D-glucopyranosyl-(1-4)-1,5,6-trideoxy-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-, (1S-(1alpha,4alpha,5beta,6alpha))-
- DTXSID30926921
- 6''-O-beta-Glucopyranosylvalidamycin A
- Validamycin H
- 2-[[6-[2,3-dihydroxy-6-(hydroxymethyl)-4-[[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexyl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 130812-69-0
- 12650-72-5
- 2,3-Dihydroxy-6-(hydroxymethyl)-4-{[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}cyclohexyl 6-O-hexopyranosylhexopyranoside
- SCHEMBL5158901
-
- Inchi: 1S/C26H45NO18/c28-3-7-1-9(14(32)18(36)13(7)31)27-10-2-8(4-29)24(21(39)15(10)33)45-26-23(41)20(38)17(35)12(44-26)6-42-25-22(40)19(37)16(34)11(5-30)43-25/h1,8-41H,2-6H2
- InChI Key: FSQHOQRBXQDUST-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(COC2C(C(C(C(CO)O2)O)O)O)O1)O)O)O)C1C(C(C(CC1CO)NC1C=C(CO)C(C(C1O)O)O)O)O
Computed Properties
- Exact Mass: 659.26366359g/mol
- Monoisotopic Mass: 659.26366359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 45
- Rotatable Bond Count: 10
- Complexity: 978
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 19
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.4
- Topological Polar Surface Area: 332Ų
Validamycin F Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
12650-72-5 (Validamycin F) Related Products
- 37248-47-8(Validamycin A)
- 12650-71-4(Validamycin E)
- 12650-70-3(Validamycin C)
- 56180-94-0(Acarbose)
- 12650-67-8(Validamycin D)
- 102583-47-1(Validamycin B)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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